Cas no 699-02-5 (2-(4-Methylphenyl)ethanol)

2-(4-Methylphenyl)ethanol Properties

Names and Identifiers

• 2-(p-Tolyl)ethanol
• 4-METHYLPHENETHYL ALCOHOL
• P-METHYLPHENETHYL ALCOHOL
• 2-(p-Methylphenyl)ethanol
• 4-methyl-benzeneethano
• 4-Methylbenzeneethanol
• 4-methyl-Benzeneethanol
• 2-(4-Methylphenyl)ethanol
• 2-(4-Methylphenyl)ethyl Alcohol
• 2-p-Tolylethanol
• 4-Methyl-1-(2-hydroxyethyl)benzene
• 4-Methylphenethanol
• 2-(4-Methylphenyl)-1-ethanol
• Benzeneethanol, 4-methyl-
• 2-(4-methylphenyl)ethan-1-ol
• p-Methylphenylethyl alcohol
• Phenethyl alcohol, p-methyl-
• GG36R9LNV8
• DAVFJRVIVZOKKS-UHFFFAOYSA-N
• 2-p-tolyl-ethanol
• 2
• 4-Methylphenethyl Alcohol
• +Expand

• MDL： MFCD00002904
• InChIKey： DAVFJRVIVZOKKS-UHFFFAOYSA-N
• Inchi： 1S/C9H12O/c1-8-2-4-9(5-3-8)6-7-10/h2-5,10H,6-7H2,1H3
• SMILES： O([H])C([H])([H])C([H])([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 136.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 136.088815
• Heavy Atom Count: 10
• Complexity: 82.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.52980
• PSA: 20.23000
• Refractive Index: n20/D 1.526(lit.)
• Boiling Point: 115°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Color/Form: Colorless viscous liquid.
• Solubility: Not determined.
• Density: 0.978 g/mL at 25 °C(lit.)

2-(4-Methylphenyl)ethanol Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• TSCA：Yes

2-(4-Methylphenyl)ethanol Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons